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PF-AKT400 Compound Information

PF-AKT400 is a known AKT inhibitor, which is a key node in the PI3K/AKT pathway. Its basic chemical

information is cataloged in the PubChem database:

Property Description

Name PF-AKT400 [1]

PubChem CID 25061501 [1]

Molecular Formula C₂₀H₂₂F₂N₆O [1]

The PI3K/AKT Signaling Pathway

PF-AKT400 targets the AKT (Protein Kinase B) node within the PI3K-AKT pathway, one of the most

frequently dysregulated signaling pathways in human cancers. The diagram below illustrates the core

components and flow of this pathway, which is crucial for cell survival, proliferation, and growth [2] [3].
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The activation of this pathway promotes tumorigenesis through several key mechanisms driven by AKT

phosphorylation of downstream substrates [2]:

Biological Effect AKT Substrate(s) Functional Outcome

Anti-apoptosis Bad, Caspase-9, FOXO Inhibition of pro-apoptotic signals
[2]

Cell Cycle Progression GSK-3β, p21CIP1, p27KIP1,
Mdm2

Overcome cell cycle checkpoints
[2]
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Biological Effect AKT Substrate(s) Functional Outcome

Protein Synthesis & Cell
Growth

TSC2, 4E-BP1 Activation of mTORC1 signaling
[2]

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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